Cas no 6970-81-6 (ethyl (3-methylpent-1-yn-3-yl)carbamate)

• Product Name: ethyl (3-methylpent-1-yn-3-yl)carbamate
• CAS No: 6970-81-6
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 2627278
• PubChem ID: 247628
• Update Time: 2025-04-21

ethyl (3-methylpent-1-yn-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl (3-methylpent-1-yn-3-yl)carbamate
• NSC 62603
• NSC-62603
• 6970-81-6
• NSC62603
• NCIOpen2_000247

• Inchi： 1S/C9H15NO2/c1-5-9(4,6-2)10-8(11)12-7-3/h1H,6-7H2,2-4H3,(H,10,11)
• InChI Key： JPUVKBJUXLQNNT-UHFFFAOYSA-N
• SMILES： O(CC)C(NC(C#C)(C)CC)=O

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.976±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 241.7±23.0 ºC (760 Torr),
• Flash Point: 100.0±22.6 ºC,
• Refractive Index: 1.454
• Solubility: Slightly soluble (2.2 g/l) (25 º C),
• PSA: 38.33
• LogP: 1.92530